Cas no 98217-01-7 (1-benzyl-2-methyl-6-tridecylpiperidine-2,6-dicarbonitrile)

• Product Name: 1-benzyl-2-methyl-6-tridecylpiperidine-2,6-dicarbonitrile
• CAS No: 98217-01-7
• MF: C₂₈H₄₃N₃
• MW: 421.661127328873
• CID: 1990680
• PubChem ID: 179031
• Update Time: 2025-04-21

1-benzyl-2-methyl-6-tridecylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-methyl-6-tridecylpiperidine-2,6-dicarbonitrile
• 98217-01-7
• DTXSID70913375
• 1-benzyl-2-methyl-6-tridecyl-piperidine-2,6-dicarbonitrile

• Inchi： 1S/C28H43N3/c1-3-4-5-6-7-8-9-10-11-12-16-21-28(25-30)22-17-20-27(2,24-29)31(28)23-26-18-14-13-15-19-26/h13-15,18-19H,3-12,16-17,20-23H2,1-2H3
• InChI Key： LPRLELJHZWTBKV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)(C)CCCC1(C#N)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 421.346
• Monoisotopic Mass: 421.346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 554°C at 760 mmHg
• Flash Point: 222°C
• Refractive Index: 1.526